Squalene
Squalene
Squalene is a triterpene consisting of 2,6,10,15,19,23-hexamethyltetracosane having six double bonds at the 2-, 6-, 10-, 14-, 18- and 22-positions with (all-E)-configuration. It has a role as a human metabolite, a plant metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite.
Trans-squalene is a clear, slightly yellow liquid with a faint odor. Density 0.858 g / cm3.
Squalene is originally obtained from shark liver oil. It is a natural 30-carbon isoprenoid compound and intermediate metabolite in the synthesis of cholesterol. It is not susceptible to lipid peroxidation and provides skin protection. It is ubiquitously distributed in human tissues where it is transported in serum generally in association with very low density lipoproteins. Squalene is investigated as an adjunctive cancer therapy.
Trans-squalene is a clear, slightly yellow liquid with a faint odor. Density 0.858 g / cm3.
Squalene is originally obtained from shark liver oil. It is a natural 30-carbon isoprenoid compound and intermediate metabolite in the synthesis of cholesterol. It is not susceptible to lipid peroxidation and provides skin protection. It is ubiquitously distributed in human tissues where it is transported in serum generally in association with very low density lipoproteins. Squalene is investigated as an adjunctive cancer therapy.
Brand Name:
Vulcanchem
CAS No.:
7683-64-9
VCID:
VC0164333
InChI:
InChI=1S/C30H50/c1-25(2)15-11-19-29(7)23-13-21-27(5)17-9-10-18-28(6)22-14-24-30(8)20-12-16-26(3)4/h15-18,23-24H,9-14,19-22H2,1-8H3
SMILES:
CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C
Molecular Formula:
C30H50
Molecular Weight:
410.7 g/mol
Squalene
CAS No.: 7683-64-9
Reference Standards
VCID: VC0164333
Molecular Formula: C30H50
Molecular Weight: 410.7 g/mol
| CAS No. | 7683-64-9 |
|---|---|
| Product Name | Squalene |
| Molecular Formula | C30H50 |
| Molecular Weight | 410.7 g/mol |
| IUPAC Name | 2,6,10,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaene |
| Standard InChI | InChI=1S/C30H50/c1-25(2)15-11-19-29(7)23-13-21-27(5)17-9-10-18-28(6)22-14-24-30(8)20-12-16-26(3)4/h15-18,23-24H,9-14,19-22H2,1-8H3 |
| Standard InChIKey | YYGNTYWPHWGJRM-AAJYLUCBSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CC/C(=C/CC/C=C(/CC/C=C(/CCC=C(C)C)\C)\C)/C)/C)C |
| SMILES | CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C |
| Boiling Point | 545 °F at 25 mm Hg (NTP, 1992) 421.3 °C |
| Colorform | Oil; crystals from ether/methanol (-5 °C) |
| Density | 0.8584 at 68 °F (NTP, 1992) 0.8584 g/cu cm at 20 °C |
| Flash Point | greater than 235 °F (NTP, 1992) 110 °C - closed cup |
| Melting Point | -103 °F (NTP, 1992) -4.8 °C |
| Physical Description | Trans-squalene is a clear, slightly yellow liquid with a faint odor. Density 0.858 g / cm3. |
| Description | Squalene is a triterpene consisting of 2,6,10,15,19,23-hexamethyltetracosane having six double bonds at the 2-, 6-, 10-, 14-, 18- and 22-positions with (all-E)-configuration. It has a role as a human metabolite, a plant metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite. Trans-squalene is a clear, slightly yellow liquid with a faint odor. Density 0.858 g / cm3. Squalene is originally obtained from shark liver oil. It is a natural 30-carbon isoprenoid compound and intermediate metabolite in the synthesis of cholesterol. It is not susceptible to lipid peroxidation and provides skin protection. It is ubiquitously distributed in human tissues where it is transported in serum generally in association with very low density lipoproteins. Squalene is investigated as an adjunctive cancer therapy. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | less than 1 mg/mL at 66° F (NTP, 1992) Practically insoluble in water. Freely soluble in ether, petroleum ether, carbon tetrachloride, acetone, other fat solvents; sparingly soluble in alcohol, glacial acetic acid Slightly soluble in alcohol; soluble in lipids and organic solvents |
| Synonyms | Squalene |
| Vapor Pressure | 6.3X10-6 mm Hg at 25 °C (est) |
| PubChem Compound | 1105 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume